Cas no 97559-35-8 (Neurokinin A (4-10))

• Product Name: Neurokinin A (4-10)
• CAS No: 97559-35-8
• Molecular Formula: C₃₄H₅₄N₈O₁₀S
• Molecular Weight: 766.905167102814
• CID: 810179

Neurokinin A (4-10) Properties

Names and Identifiers

• L-Methioninamide, L-a-aspartyl-L-seryl-L-phenylalanyl-L-valylglycyl-L-leucyl-
• α-Neurokinin Fragment 4-10
• ASP-SER-PHE-VAL-GLY-LEU-MET-NH2
• H-ASP-SER-PHE-VAL-GLY-LEU-MET-NH2
• Neurokinin A (4-10)
• A-NEUROKININ FRAGMENT 4-10
• DSFVGLM-NH2
• HIS-LYS-THR-ASP-SER-PHE-VAL-GLY-LEU-MET-NH2: HKTDSFVGLM-NH2
• L-Asp-L-Ser-L-Phe-L-Val-Gly-L-Leu-L-Met-NH2
• NKA(4-10)
• L-alpha-Aspartyl-L-seryl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-methioninamide
• 4-10-Neurokinin A (swine spinal cord) (9CI)
• L-α-Aspartyl-L-seryl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-methioninamide (ACI)
• L

• InChIKey： YLVSTHFZZCHRCL-ORUZXOCWSA-N
• Inchi： 1S/C34H54N8O10S/c1-18(2)13-23(31(49)39-22(29(36)47)11-12-53-5)38-26(44)16-37-34(52)28(19(3)4)42-32(50)24(14-20-9-7-6-8-10-20)40-33(51)25(17-43)41-30(48)21(35)15-27(45)46/h6-10,18-19,21-25,28,43H,11-17,35H2,1-5H3,(H2,36,47)(H,37,52)(H,38,44)(H,39,49)(H,40,51)(H,41,48)(H,42,50)(H,45,46)/t21-,22-,23-,24-,25-,28-/m0/s1
• SMILES： [C@@H](NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC(=O)O)(C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)CCSC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 766.368361g/mol
• Surface Charge: 0
• XLogP3: -3
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 24
• Monoisotopic Mass: 766.368361g/mol
• Monoisotopic Mass: 766.368361g/mol
• Topological Polar Surface Area: 327Ų
• Heavy Atom Count: 53
• Complexity: 1260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.25010
• PSA: 326.54000
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents